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Compound of Interest

Compound Name: 5-bromo-2-(piperidin-1-yl)aniline

Cat. No.: B3072751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1016877-65-8

This technical guide provides a comprehensive overview of the chemical properties, safety

information, and potential applications of 5-bromo-2-(piperidin-1-yl)aniline, a compound of

interest in medicinal chemistry and drug discovery.

Core Properties and Data
5-bromo-2-(piperidin-1-yl)aniline is a substituted aniline derivative characterized by the

presence of a bromine atom and a piperidine ring attached to the aniline core. These structural

features make it a valuable building block for the synthesis of more complex molecules with

potential biological activity.

Table 1: Physicochemical Properties of 5-bromo-2-(piperidin-1-yl)aniline
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Property Value Source

CAS Number 1016877-65-8 [1]

Molecular Formula C₁₁H₁₅BrN₂ [1]

Molecular Weight 255.15 g/mol [1]

Melting Point No data available

Boiling Point No data available

Solubility No data available

Storage Sealed in dry, 2-8°C [1]

Safety and Handling
A specific Safety Data Sheet (SDS) for 5-bromo-2-(piperidin-1-yl)aniline is not readily

available in the public domain. However, based on the safety information for structurally related

bromoaniline compounds, the following hazards and precautionary measures should be

considered. It is imperative to handle this compound in a well-ventilated laboratory setting,

wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Table 2: General Hazard Information for Bromoanilines
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Hazard Class GHS Pictogram Hazard Statement
Precautionary
Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
alt text

Harmful if swallowed,

in contact with skin, or

if inhaled.

Wash hands

thoroughly after

handling. Wear

protective

gloves/clothing/eye

protection/face

protection. Avoid

breathing

dust/fume/gas/mist/va

pors/spray. Use only

outdoors or in a well-

ventilated area.

Skin

Corrosion/Irritation
alt text Causes skin irritation.

Wash skin with plenty

of water. If skin

irritation occurs: Get

medical

advice/attention.

Serious Eye

Damage/Eye Irritation
alt text

Causes serious eye

irritation.

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing. If

eye irritation persists:

Get medical

advice/attention.

Note: This information is based on related compounds and may not be fully representative of 5-
bromo-2-(piperidin-1-yl)aniline. A compound-specific risk assessment should be conducted

before use.

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 5-bromo-2-(piperidin-1-
yl)aniline is not explicitly documented in the searched literature, a general synthetic approach

can be inferred from standard organic chemistry principles and published methods for

analogous compounds. A plausible synthetic route would involve the reaction of 2,4-

dibromoaniline with piperidine. This nucleophilic aromatic substitution reaction would see the

piperidine displacing one of the bromine atoms, ortho to the amino group.

Logical Workflow for a Potential Synthesis:

2,4-dibromoaniline
Piperidine

Base (e.g., K2CO3)
Solvent (e.g., DMF)

Nucleophilic Aromatic Substitution Aqueous Workup
Extraction Column Chromatography 5-bromo-2-(piperidin-1-yl)aniline

Click to download full resolution via product page

Caption: A potential synthetic workflow for 5-bromo-2-(piperidin-1-yl)aniline.

Applications in Drug Discovery and Medicinal
Chemistry
The structural motifs present in 5-bromo-2-(piperidin-1-yl)aniline are of significant interest in

the field of drug discovery. The piperidine ring is a common feature in many approved drugs,

valued for its ability to improve pharmacokinetic properties and interact with biological targets.

The bromoaniline core provides a versatile scaffold for further chemical modifications, allowing

for the exploration of structure-activity relationships.

While no specific biological activity or mechanism of action has been documented for 5-bromo-
2-(piperidin-1-yl)aniline itself, its derivatives are being investigated for various therapeutic

applications. For instance, related compounds containing piperidine and substituted aniline

moieties have shown potential as:

Anticancer Agents: Derivatives have been synthesized and evaluated for their ability to

inhibit cancer cell proliferation. Some compounds have been shown to arrest the cell cycle

and induce apoptosis.[2]
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Antimicrobial Agents: The incorporation of halogen atoms, such as bromine, into heterocyclic

structures is a known strategy for enhancing antimicrobial activity.[3]

The logical relationship for its potential use as a building block in drug discovery is illustrated

below.

5-bromo-2-(piperidin-1-yl)aniline
(Starting Material)

Chemical Modification
(e.g., acylation, arylation)

Library of Derivatives

Biological Screening
(e.g., enzyme assays, cell-based assays)

Hit Compound Identification

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Caption: The role of 5-bromo-2-(piperidin-1-yl)aniline in a drug discovery pipeline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/publication/356813219_In_vitro_antimicrobial_activity_screening_of_new_Heterocyclic_compounds_derived_from_5-bromo-23-difuran-2-yl-1h-indole
https://www.benchchem.com/product/b3072751?utm_src=pdf-body-img
https://www.benchchem.com/product/b3072751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3072751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Currently, there is no specific information available regarding the modulation of any particular

signaling pathways by 5-bromo-2-(piperidin-1-yl)aniline. Further research is required to

elucidate its biological targets and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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